Ethyl 5-(2,4-dichlorophenyl)oxazole-2-carboxylate
Overview
Description
Ethyl 5-(2,4-dichlorophenyl)oxazole-2-carboxylate, commonly referred to as EDC, is a widely used organic compound. It is a colorless and odorless crystalline solid that is soluble in organic solvents. EDC is used in a variety of applications, ranging from pharmaceuticals to industrial processes. It is also used in the synthesis of a variety of compounds, including polymers, dyes, and other organic compounds.
Scientific Research Applications
Pharmaceutical Intermediate
Ethyl 5-(2,4-dichlorophenyl)oxazole-2-carboxylate: is utilized as an intermediate in the synthesis of various pharmaceutical compounds. Its oxazole ring is a common motif in several drug molecules, and its presence can significantly affect the biological activity of these compounds. The dichlorophenyl group in particular may be leveraged to create molecules with enhanced antimicrobial properties .
Organic Synthesis
This compound serves as a building block in organic synthesis, especially in the construction of more complex oxazole derivatives. These derivatives have been explored for their potential in creating new materials with specific electronic or photonic properties .
Proteomics Research
In proteomics, Ethyl 5-(2,4-dichlorophenyl)oxazole-2-carboxylate is used to study protein interactions and functions. It may act as a proteomic probe due to its ability to interact with various proteins, which can help in understanding protein dynamics and structure .
Material Science
The compound finds application in material science, where it can be used to modify surface properties of materials or to create new polymers with desired mechanical and chemical properties .
Chemical Synthesis
Researchers utilize this compound in chemical synthesis to explore new reactions and pathways. It can act as a precursor for the synthesis of heterocyclic compounds, which are crucial in developing new chemical entities .
Chromatography
In chromatography, Ethyl 5-(2,4-dichlorophenyl)oxazole-2-carboxylate can be used as a standard or reference compound. Its unique structure allows it to be a benchmark for comparing retention times and for calibrating chromatographic systems .
Analytical Chemistry
This compound is also important in analytical chemistry, where it may be used as a reagent or a derivative-forming agent for the detection and quantification of other substances .
Light-Emitting Diode (LED) Development
In the field of electronics, specifically in the development of organic light-emitting diodes (OLEDs), Ethyl 5-(2,4-dichlorophenyl)oxazole-2-carboxylate can be used to synthesize compounds that emit light when an electric current is applied. This application is particularly significant in the pursuit of more efficient and longer-lasting OLED materials .
Mechanism of Action
, which is the core structure in Ethyl 5-(2,4-dichlorophenyl)oxazole-2-carboxylate, are a class of organic compounds that contain a five-membered aromatic ring with one oxygen atom, one nitrogen atom, and three carbon atoms. Oxazoles are found in many biologically active compounds and are used in medicinal chemistry for drug design .
The mechanism of action of oxazole derivatives can vary widely depending on the specific compound and its functional groups. Some oxazole derivatives are used as antimicrobial, antifungal, and anticancer agents . The specific targets of these compounds can include various enzymes, receptors, or cellular structures .
The biochemical pathways affected by oxazole derivatives can also vary widely. For example, some oxazole-based drugs inhibit the synthesis of bacterial cell walls, while others might interfere with DNA replication or protein synthesis .
The pharmacokinetics of oxazole derivatives, including absorption, distribution, metabolism, and excretion (ADME), can be influenced by factors such as the compound’s chemical structure, the route of administration, and the patient’s physiological condition .
The result of action of oxazole derivatives can include the inhibition of microbial growth or the induction of cell death in cancer cells .
The action environment can significantly influence the efficacy and stability of oxazole derivatives. Factors such as pH, temperature, and the presence of other substances can affect the compound’s solubility, stability, and interaction with its target .
properties
IUPAC Name |
ethyl 5-(2,4-dichlorophenyl)-1,3-oxazole-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Cl2NO3/c1-2-17-12(16)11-15-6-10(18-11)8-4-3-7(13)5-9(8)14/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ADKQUGQVHPRGHV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=C(O1)C2=C(C=C(C=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Cl2NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(2,4-dichlorophenyl)oxazole-2-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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